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Compound of Interest |

4-{[4-(Propan-2-
Compound Name:
yl)phenyllmethyl}piperidine

CAS No.: 757173-05-0

Cat. No.: B2409947

Get Quote

Introduction and Pharmacological Context

The compound 4-{[4-(Propan-2-yl)phenyl]methyl}piperidine belongs to the class of 4-
benzylpiperidines.[1] This structural motif is a critical pharmacophore in drug discovery,
particularly in the development of agents targeting the Central Nervous System (CNS).

 NMDA Receptor Antagonists: The 4-benzylpiperidine moiety is the core structural element of
ifenprodil and its analogs, which are selective antagonists for the NR2B subunit of N-methyl-
D-aspartate (NMDA) receptors.[1] These compounds are investigated for their potential in
treating neurodegenerative diseases and neuropathic pain.[1]

o Sigma Receptor Ligands: Derivatives in this class often exhibit high affinity for sigma-1 (

) and sigma-2 (
) receptors, which are implicated in modulation of calcium signaling and cell survival.[1]

e Monoamine Transporter Modulators: Structural modifications to the benzyl ring (such as the
addition of an isopropyl group) can significantly alter the selectivity profile for dopamine or
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serotonin transporters.

Theoretical Synthetic Strategies

In academic and industrial research, the construction of the 4-benzylpiperidine core is typically
approached via convergent synthetic routes. These methods focus on coupling the piperidine
ring with the aryl moiety.

Common Retrosynthetic Approaches:

e Reduction of Pyridine Precursors: A classic approach involves the synthesis of the
corresponding pyridine analog (e.g., 4-(4-isopropylbenzyl)pyridine) followed by catalytic
hydrogenation.[1] This method requires careful control of reduction conditions to avoid over-
reduction or ring opening.[1]

e McMurry Coupling / Olefin Reduction: Coupling 4-piperidone (protected) with a
benzaldehyde derivative, followed by reduction of the resulting alkene.[1]

» Friedel-Crafts Acylation/Alkylation: Acylation of the benzene derivative with isonipecotic acid
derivatives (protected), followed by reduction of the ketone functionality.[1]

Data Summary: Common Synthetic Intermediates

Intermediate Class Function in Synthesis Key Reactivity

. Requires catalytic
- Precursor to piperidine )
4-Benzylpyridines ) hydrogenation (e.g., PtOz,
ring
H2)

o ] ) Susceptible to Wolff-Kishner or
4-Benzoylpiperidines Ketone intermediate )
Clemmensen reduction

| N-Protected 4-Piperidones | Electrophile for coupling | Reacts with Grignard reagents or Wittig
ylides |[1]

Structural Analysis and Pathway Visualization
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The following diagram illustrates the logical retrosynthetic disconnection of the 4-

benzylpiperidine scaffold. This is a theoretical framework used to design synthesis pathways in

a research setting.[1]
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Figure 1: Retrosynthetic analysis of the 4-benzylpiperidine scaffold, showing three primary

disconnection strategies used in medicinal chemistry.

Safety and Handling Protocols

Working with piperidine derivatives and their precursors requires strict adherence to safety

standards.[1][2][3]

o Piperidine Hazards: Piperidine itself is a List | chemical (in the form of 4-piperidone and

certain derivatives) in some jurisdictions due to its use in illicit synthesis.[1][4] It is highly

flammable, toxic by inhalation and skin contact, and causes severe skin burns and eye

damage.[2][3]

e Engineering Controls: All operations involving volatile amines or reduction steps must be

performed in a certified chemical fume hood to prevent inhalation exposure.[1]

» Personal Protective Equipment (PPE):

o Respiratory: NIOSH-approved respirators if ventilation is insufficient.[1]
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o Skin: Butyl rubber or Viton gloves are recommended, as piperidine can permeate standard
nitrile gloves.[1]

o Eyes: Chemical splash goggles and a face shield.[1]

» Waste Disposal: Piperidine waste is classified as hazardous organic waste.[1] It must be
segregated from oxidizers and acids to prevent violent reactions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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